5-chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole

• IUPAC Name: 5-chloro-2-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]-1,3-benzoxazole
• InChI: InChI=1S/C16H14ClN3O2/c17-12-3-4-15-14(6-12)19-16(22-15)20-8-11(9-20)10-21-13-2-1-5-18-7-13/h1-7,11H,8-10H2
• InChI Key: AJFWGALBMUTPJA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(O2)C=CC(=C3)Cl)COC4=CN=CC=C4
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol
• CAS No.: 2640815-59-2

Description

5-Chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole (CBM-3-Cl) is a heterocyclic heteroaromatic compound that is of particular interest due to its wide range of applications in the fields of organic chemistry, medicinal chemistry, and materials science. It is a versatile building block in the synthesis of novel compounds and can be used as a starting material for the synthesis of various derivatives. CBM-3-Cl is a highly reactive compound that can be utilized in a variety of reactions, such as the synthesis of heterocycles, polymers, and drugs.

Scientific Research Applications

5-chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole is widely used in scientific research due to its versatile reactivity and wide range of applications. It has been used in the synthesis of heterocycles, polymers, and drugs. It has also been used in the synthesis of novel compounds with potential applications in medicinal chemistry, materials science, and organic chemistry.

Mechanism of Action

Target of Action

It’s structurally similar to pexidartinib , a kinase inhibitor drug used for the treatment of symptomatic tenosynovial giant cell tumor (TGCT). Pexidartinib acts by inhibiting multiple receptor tyrosine kinases including colony-stimulating factor-1 receptor (CSF-1R), c-Kit proto-oncogene proteins (c-Kit), and fms-like tyrosine kinase-3 (Flt-3) .

Mode of Action

Based on its structural similarity to pexidartinib , it can be hypothesized that it may interact with its targets (kinase receptors) and inhibit their activity, leading to a decrease in the proliferation of certain types of cells.

Biochemical Pathways

Kinase inhibitors like pexidartinib generally affect pathways related to cell growth and proliferation, potentially leading to a decrease in the growth of certain types of tumors.

Result of Action

Kinase inhibitors like pexidartinib generally lead to a decrease in the proliferation of certain types of cells, potentially leading to a decrease in the growth of certain types of tumors.

Advantages and Limitations for Lab Experiments

5-chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole is a highly reactive compound that can be utilized in a variety of reactions. Its reactivity allows for the formation of a wide variety of products. However, it is important to note that the reaction conditions must be carefully controlled to ensure that the desired product is obtained. In addition, this compound is a volatile compound and should be handled with care.

Future Directions

5-chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole is a versatile building block in the synthesis of novel compounds and can be used as a starting material for the synthesis of various derivatives. Further research is needed to explore the potential applications of this compound in medicinal chemistry, materials science, and organic chemistry. Additionally, further research is needed to explore the potential biochemical and physiological effects of this compound. Finally, further research is needed to explore the potential of this compound as a drug delivery system.

Synthesis Methods

5-chloro-2-{3-[(pyridin-3-yloxy)methyl]azetidin-1-yl}-1,3-benzoxazole can be synthesized via a two-step reaction. The first step involves the reaction of pyridine and 3-chloro-2-methylazetidine in the presence of an acid catalyst, such as hydrochloric acid. The second step involves the reaction of the intermediate product with 1,3-benzoxazole in the presence of an acid catalyst, such as sulfuric acid. The resulting product is this compound.